![molecular formula C19H20N2O3 B2755377 N-(2-Acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide CAS No. 1645413-99-5](/img/structure/B2755377.png)
N-(2-Acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-Acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide, commonly known as AB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2009 by a team of researchers at Pfizer. Since then, it has gained popularity as a recreational drug due to its psychoactive effects. However, in recent years, AB-FUBINACA has also gained attention in the scientific community for its potential applications in research.
Scientific Research Applications
Antihyperlipidemic Activity
A study presented a series of N-(benzoylphenyl) and N-(acetylphenyl)-1-benzofuran-2-carboxamides tested for their hypolipidemic activity in vivo using Triton-WR-1339-induced hyperlipidemic rats. Compounds demonstrated significant reduction in plasma triglyceride levels and an increase in high-density lipoprotein-cholesterol levels, suggesting potential in treating hyperlipidemia and coronary heart diseases T. Al-qirim et al., 2012.
Microwave-assisted Synthesis
Another study involved the microwave-assisted parallel synthesis of benzofuran-2-carboxamide derivatives with observed anti-inflammatory, analgesic, and antipyretic activities. This highlights the medicinal significance of such compounds, with some derivatives showing potent activities Yong-Sheng Xie et al., 2014.
Antimicrobial and Antitubercular Activities
Several studies focused on the synthesis and evaluation of benzofuran derivatives for antimicrobial and antitubercular activities. These compounds have been shown to exhibit promising antibacterial, antifungal, and antitubercular properties, suggesting their potential in treating various infections Abhishek Kumar et al., 2014.
Molecular Structure and Spectroscopic Investigation
A specific study on N-(2-acetylbenzofuran-3-yl)acrylamide monomer focused on its synthesis, characterization, and the determination of its molecular structure through various spectroscopic methods. This research provides insights into the chemical properties and potential applications of the compound in material science E. Barım & F. Akman, 2019.
Selective Ligands for Sigma Receptors
Research on N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamides as new selective ligands for sigma receptors highlights the therapeutic potential of benzofuran derivatives in neurology and psychiatry. These compounds exhibit high affinity at the sigma-1 receptor, indicating their relevance in developing treatments for related disorders K. Marriott et al., 2012.
properties
IUPAC Name |
N-(2-acetyl-1-benzofuran-3-yl)-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-3-10-21-11-8-14(9-12-21)19(23)20-17-15-6-4-5-7-16(15)24-18(17)13(2)22/h1,4-7,14H,8-12H2,2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVUDZNXHANSSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3CCN(CC3)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.